Cas no 338740-07-1 (2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester)

• Product Name: 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• CAS No: 338740-07-1
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 5155918
• Update Time: 2026-03-04

2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21N3O3S/c1-5-21-12-15-10-6-7-17(8-9(10)11(18)16-12)13(19)20-14(2,3)4/h5-8H2,1-4H3,(H,15,16,18)
• InChI Key： OBKTWLBTYNASCX-UHFFFAOYSA-N
• SMILES： C1(SCC)NC(=O)C2CN(C(OC(C)(C)C)=O)CCC=2N=1

Additional information on 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester

Research Briefing on 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester (CAS: 338740-07-1)

The compound 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester (CAS: 338740-07-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent studies have highlighted the role of this pyrido[4,3-d]pyrimidine derivative as a versatile scaffold for the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The tert-butyl ester moiety in this compound enhances its stability and solubility, making it a favorable candidate for further chemical modifications and biological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester via a multi-step reaction sequence. The study emphasized the compound's high yield and purity, which are essential for its application in high-throughput screening and lead optimization processes. The synthetic route involved the condensation of ethyl 2-cyanoacetate with tert-butyl acetoacetate, followed by cyclization and functionalization to introduce the ethylsulfanyl and hydroxy groups.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory activity against a panel of protein kinases. The results indicated moderate to strong inhibition of several kinases, including CDK2 and EGFR, suggesting its potential as a starting point for the development of targeted therapies. Molecular docking studies further revealed that the compound binds to the ATP-binding site of these kinases, providing insights into its mechanism of action.

Beyond its kinase inhibitory properties, recent research has explored the compound's utility in the synthesis of prodrugs and PROTACs (Proteolysis Targeting Chimeras). A 2023 study in Chemical Communications described the incorporation of this scaffold into a PROTAC molecule designed to degrade oncogenic proteins. The tert-butyl ester group was strategically used to improve the pharmacokinetic properties of the final construct, highlighting the compound's adaptability in advanced drug design strategies.

In conclusion, 2-Ethylsulfanyl-4-hydroxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester (CAS: 338740-07-1) represents a promising chemical entity with diverse applications in medicinal chemistry. Its synthetic accessibility, biological activity, and potential for further derivatization make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to explore its efficacy in preclinical models and its potential for clinical translation.